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Introduction

MTX115325 is a potent, selective, and brain-penetrant small molecule inhibitor of Ubiquitin-
Specific Protease 30 (USP30).[1][2] USP30 is a deubiquitinating enzyme (DUB) located on the
outer mitochondrial membrane that acts as a negative regulator of mitophagy, the cellular
process for clearing damaged mitochondria.[3][4][5] By inhibiting USP30, MTX115325
enhances the ubiquitination of mitochondrial surface proteins, such as TOM20, thereby
promoting Parkin-mediated mitophagy.[1][3][6] This mechanism has shown therapeutic promise
in preclinical models of neurodegenerative diseases, particularly Parkinson's Disease, by
facilitating the removal of dysfunctional mitochondria and reducing cellular stress.[2][7][8]

These application notes provide detailed protocols for key in vitro assays to quantify the
biochemical and cellular activity of MTX115325.
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MTX115325 Mechanism of Action: The Mitophagy
Pathway

Under conditions of mitochondrial stress (e.g., depolarization), the kinase PINK1 accumulates
on the outer mitochondrial membrane (OMM). PINK1 recruits and activates the E3 ubiquitin
ligase Parkin, which then ubiquitinates various OMM proteins. This ubiquitination serves as a
signal for the autophagosome to engulf the damaged mitochondrion for lysosomal degradation.
USP30 counteracts this process by removing ubiquitin chains from OMM proteins, thereby
inhibiting mitophagy. MTX115325 inhibits USP30, leading to an accumulation of ubiquitinated
proteins on the mitochondria and promoting their clearance.[3][4][5]
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1. Cell Culture & Treatment
Plate HeLa or SH-SY5Y cells.
Treat with a dose range of
MTX115325 for 90 min - 72h

v

2. Cell Lysis
1. Prepare Reagents Harvest and lyse cells in
- Recombinant USP30 RIPA buffer with protease
- Fluorescent Ub-probe and DUB inhibitors
- Assay Buffer
- MTX115325 serial dilution ‘l’
\l, 3. Protein Quantification
Determine protein concentration
2. Dispense MTX115325 of lysates using a BCA assay
Add serially diluted compound
and controls (DMSO) to ‘l’
384-well plate 4. SDS-PAGE
\L Separate proteins by
molecular weight on a
3. Add USP30 Enzyme polyacrylamide gel
Dispense recombinant USP30
to all wells ‘l’
\L 5. Western Transfer
Transfer separated proteins
4. Incubate to a PVDF membrane
Incubate plate at room
temperature to allow ‘l’
compound-enzyme binding 6. Immunoblotting
\L Probe membrane with primary
antibodies (anti-TOM20,
5. Initiate Reaction anti-Ubiquitin, anti-Actin)
Add fluorescent ubiquitin
probe to all wells ¢
\L 7. Detection
Incubate with HRP-conjugated
6. Read Plate secondary antibodies and detect
Measure Fluorescence signal using ECL
Polarization (mP) ¢
\ll 8. Analysis
7. Data Analysis Quantify band intensity.
Plot mP vs. [MTX115325] Normalize TOM20-Ub signal
and calculate ICso value to total TOM20 or Actin
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1. Transduce Cells
Introduce mito-Keima reporter
construct into SH-SY5Y cells

via lentiviral transduction

v

2. Cell Plating
Plate transduced cells in
96-well imaging plates
and allow to adhere

v

3. Compound Treatment
Treat cells with a dose range
of MTX115325 for 24-72 hours

v

4. Image Acquisition
Acquire images using high-content
imaging system at two excitation
wavelengths (for neutral and acidic pH)

v

5. Image Processing
Identify and segment mitochondria.
Measure fluorescence intensity
for both channels

v

6. Data Analysis
Calculate the ratio of acidic-to-neutral
fluorescence per cell. Average
across treatment conditions

v

7. Generate Curve
Plot mitophagy ratio vs.
[MTX115325] to determine
the dose-response relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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